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Compound of Interest

Compound Name: NU 7026

Cat. No.: B1684131 Get Quote

NU 7026 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of NU 7026 in DMSO.

Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed

experimental protocols to ensure the successful use of NU 7026 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for NU 7026?

A1: The recommended solvent for NU 7026 is dimethyl sulfoxide (DMSO). It is practically

insoluble in water.

Q2: What is the solubility of NU 7026 in DMSO?

A2: The reported solubility of NU 7026 in DMSO varies across different suppliers. It is crucial to

consult the certificate of analysis for your specific batch. The table below summarizes the

reported solubility data.

Q3: How should I prepare a stock solution of NU 7026 in DMSO?

A3: To prepare a stock solution, it is recommended to use fresh, anhydrous DMSO.[1][2][3]

Sonication or gentle warming (e.g., to 60°C) may be required to fully dissolve the compound.[4]

[5]
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Q4: How should I store the solid NU 7026 compound and its DMSO stock solutions?

A4: Proper storage is critical for maintaining the stability and activity of NU 7026.

Recommendations are provided in the table below. For stock solutions, it is highly advisable to

prepare aliquots to avoid repeated freeze-thaw cycles.[2]

Q5: What is the mechanism of action of NU 7026?

A5: NU 7026 is a potent and selective ATP-competitive inhibitor of DNA-dependent protein

kinase (DNA-PK).[6] It shows significantly less activity against other PI3K-related kinases like

ATM and ATR.[5][6] By inhibiting DNA-PK, NU 7026 impairs the repair of DNA double-strand

breaks.[7]

Data Summary Tables
Table 1: Solubility of NU 7026 in DMSO

Supplier Reported Solubility
Molar
Concentration

Notes

Selleck Chemicals 1 - 2 mg/mL 3.55 - 7.1 mM

Moisture-absorbing

DMSO reduces

solubility.[1]

MedchemExpress 2.5 mg/mL 8.89 mM
Ultrasonic assistance

recommended.[2]

TargetMol 0.7 mg/mL 2.49 mM
Sonication is

recommended.[4]

R&D Systems Soluble to 10 mM 10 mM -

Sigma-Aldrich ≥10 mg/mL ≥35.5 mM
Also reported as 3

mg/mL at 60°C.[5]

InvivoChem ~1 mg/mL ~3.5 mM -

Table 2: Storage and Stability of NU 7026
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Form
Storage
Temperature

Recommended
Duration

Supplier(s)

Solid Powder -20°C 3 - 4 years

Selleck Chemicals,

MedchemExpress,

TargetMol, Cayman

Chemical[1][2][4][7]

+4°C 2 years
MedchemExpress,

InvivoChem[2][8]

DMSO Stock Solution -80°C 6 months - 1 year

Selleck Chemicals,

MedchemExpress,

TargetMol,

InvivoChem[1][2][4][8]

-20°C 1 - 6 months

Selleck Chemicals,

MedchemExpress,

InvivoChem[1][2][8]
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Issue Possible Cause Recommended Solution

Difficulty dissolving NU 7026 in

DMSO

1. Use of old or hydrated

DMSO. 2. Insufficient agitation.

3. Reaching solubility limit.

1. Use fresh, anhydrous

(hygroscopic) DMSO.[1][2] 2.

Gently warm the solution (up to

60°C) and/or use sonication to

aid dissolution.[4][5] 3. Do not

exceed the recommended

solubility limits. Refer to the

supplier's datasheet for your

specific batch.

Precipitation of NU 7026 in

aqueous media

1. NU 7026 is poorly soluble in

aqueous solutions. 2. The final

concentration of DMSO is too

low to maintain solubility.

1. Ensure the final

concentration of DMSO in your

cell culture media or buffer is

sufficient to keep NU 7026 in

solution, but not high enough

to cause cellular toxicity

(typically ≤0.5%). For in-vitro

assays, a final DMSO

concentration of 0.25% (v/v)

has been reported.[2][3][8] 2.

Prepare intermediate dilutions

in DMSO before adding to the

final aqueous solution.

Inconsistent experimental

results or loss of activity

1. Degradation of NU 7026

due to improper storage. 2.

Repeated freeze-thaw cycles

of the stock solution.

1. Store the solid compound

and DMSO stock solutions at

the recommended

temperatures. 2. Aliquot the

stock solution into single-use

volumes to avoid multiple

freeze-thaw cycles.[2]

Experimental Protocols & Visualizations
Protocol: Preparation of NU 7026 Stock Solution

Materials: NU 7026 powder, anhydrous DMSO, sterile microcentrifuge tubes.
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Procedure:

Allow the NU 7026 vial to equilibrate to room temperature before opening.

Weigh the desired amount of NU 7026 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex and/or sonicate the solution until the compound is completely dissolved. Gentle

warming can be applied if necessary.

Aliquot the stock solution into single-use tubes.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.
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Workflow for Preparing NU 7026 Stock Solution
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Caption: Workflow for Preparing NU 7026 Stock Solution.

Signaling Pathway: DNA-PK Inhibition by NU 7026
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NU 7026 acts as an ATP-competitive inhibitor of the catalytic subunit of DNA-dependent protein

kinase (DNA-PKcs). This kinase plays a critical role in the non-homologous end joining (NHEJ)

pathway, a major mechanism for the repair of DNA double-strand breaks (DSBs). By blocking

the kinase activity of DNA-PKcs, NU 7026 prevents the phosphorylation of downstream targets,

thereby inhibiting the repair of DSBs and often leading to increased sensitivity to DNA-

damaging agents.

Simplified DNA-PK Signaling Pathway and Inhibition by NU 7026
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Click to download full resolution via product page

Caption: Simplified DNA-PK Signaling Pathway and Inhibition by NU 7026.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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